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Compound of Interest

Compound Name: CX1739

cat. No.: 812721410

An In-depth Technical Guide to CX1739

CX1739 is a next-generation, orally bioavailable small molecule that functions as a positive
allosteric modulator of the a-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA)
receptor.[1][2] Classified as a "low-impact” ampakine, it enhances glutamatergic
neurotransmission with a favorable safety profile, making it a subject of significant interest for
various therapeutic applications.[1][3] Developed by Cortex Pharmaceuticals and now under
RespireRx Pharmaceuticals, CX1739 has been investigated for its potential in treating
conditions such as Attention-Deficit/Hyperactivity Disorder (ADHD), opioid-induced respiratory
depression, central sleep apnea, and cognitive disorders.[1][4]

Chemical Structure and Properties

CX1739 is chemically known as N-methyl-N-(tetrahydro-2H-pyran-4-yl)benzo[c][1][3]
[5]oxadiazole-5-carboxamide.[3][6] Its structure features a benzofurazan core linked to a
tetrahydropyran moiety via a methyl-carboxamide group.

Table 1: Chemical Identifiers and Molecular Properties of
CX1739
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Identifier/Property Value
N-methyl-N-(tetrahydro-2H-pyran-4-yl)benzo[c

IUPAC Name y ( Y by _ ¥ le]
[1][3][5]oxadiazole-5-carboxamide[3]

Synonyms CX-1739, CX 1739[3]

CAS Number 1086377-48-1[1][3]

Chemical Formula C13H15N303[1][3]

Molecular Weight 261.28 g/mol [1][3]

Exact Mass 261.1113[3][5]
CN(C1CCOCC1)C(=0)C2=CC3=NON=C3C=C

SMILES
2[1]

InChl Key IRYRMRDDVXULFG-UHFFFAQYSA-N[1][3]

ble 2: Physicochemical ies of CX173¢

Property Description
Appearance Solid
Solubility Soluble in DMSO

For short-term (days to weeks), store at 0 - 4°C.

Storage For long-term (months to years), store at -20°C.

[5]

o N Shipped under ambient temperature as a hon-
Shipping Condition _
hazardous chemical.[3][5]

Pharmacological Profile
Mechanism of Action

CX1739 is a positive allosteric modulator of AMPA receptors, which mediate the majority of fast
excitatory synaptic transmission in the central nervous system.[2] It binds to a site on the AMPA
receptor distinct from the glutamate binding site.[2] This allosteric binding enhances the

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://en.wikipedia.org/wiki/CX1739
https://www.medkoo.com/products/43225
https://www.acetherapeutics.com/psychiatry/cx1739-item-464.html
https://www.medkoo.com/products/43225
https://www.medkoo.com/products/43225
https://en.wikipedia.org/wiki/CX1739
https://www.medkoo.com/products/43225
https://en.wikipedia.org/wiki/CX1739
https://www.medkoo.com/products/43225
https://en.wikipedia.org/wiki/CX1739
https://www.medkoo.com/products/43225
https://www.medkoo.com/products/43225
https://www.acetherapeutics.com/psychiatry/cx1739-item-464.html
https://en.wikipedia.org/wiki/CX1739
https://en.wikipedia.org/wiki/CX1739
https://www.medkoo.com/products/43225
https://www.benchchem.com/product/b12721410?utm_src=pdf-body
https://www.acetherapeutics.com/psychiatry/cx1739-item-464.html
https://www.medkoo.com/products/43225
https://www.acetherapeutics.com/psychiatry/cx1739-item-464.html
https://www.benchchem.com/product/b12721410?utm_src=pdf-body
https://www.mdpi.com/2673-9879/4/1/12
https://www.mdpi.com/2673-9879/4/1/12
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12721410?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

receptor's response to glutamate by prolonging the time the ion channel remains open, thereby
increasing the flow of cations (Na* and Ca?*) into the postsynaptic neuron.[3]

This potentiation of AMPA receptor-mediated currents leads to enhanced synaptic plasticity, a
fundamental mechanism for learning and memory.[3]
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CX1739 Mechanism of Action at the AMPA Receptor
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Logical Relationship of CX1739 Properties
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Experimental Workflow for OIRD Study
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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